Enozertinib

• CAS: 2489185-38-6
• Molecular Formula: C35H42F2N8O3
• Molecular Weight: 660.8 g/mol
• InChI: InChI=1S/C35H42F2N8O3/c1-3-35(46)41-28-19-29(40-33-21-34(39-22-38-33)45-30(8-15-48-45)23-16-24(36)18-25(37)17-23)32(47-2)20-31(28)44-9-6-27(7-10-44)43-13-11-42(12-14-43)26-4-5-26/h3,16-22,26-27,30H,1,4-15H2,2H3,(H,41,46)(H,38,39,40)/t30-/m1/s1
• InChIKey: NNDXFTMFJKUUQA-SSEXGKCCSA-N

Enozertinib: Brain-Penetrant EGFR/HER2 Exon 20 Inhibitor

Enozertinib (formerly ORIC-114, also designated VRN 07) is an orally bioavailable, irreversible, mutant-selective covalent inhibitor of epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) alterations, with particular potency against exon 20 insertion (Ex20ins) mutations and atypical EGFR mutations including P-loop and αC-helix compressing (PACC) variants [1]. The compound was designed to achieve high central nervous system (CNS) penetration and exquisite kinome selectivity, distinguishing it from earlier-generation EGFR tyrosine kinase inhibitors (TKIs) that exhibit broader off-target kinase inhibition and limited brain exposure [2]. Enozertinib is currently in Phase 1b/2 clinical development (NCT05315700) for non-small cell lung cancer (NSCLC) harboring EGFR exon 20 insertions and atypical mutations, with a potential Phase 3 trial anticipated [3]. The compound is claimed in Voronoi Inc. patent US11466000B2 (as example 57) and is being developed by ORIC Pharmaceuticals [4].

CNS-penetrant EGFR/HER2 Exon20 inhibitor tool compound

Kinome selectivity context for off-target profiling studies

Phase 1b research-stage tool with reported intracranial activity

• [1] PubChem. Enozertinib: Compound Summary. PubChem CID 155696192. National Center for Biotechnology Information. View Source
• [2] ORIC Pharmaceuticals. ORIC Pharmaceuticals Announces Publication in Cancer Research on the Discovery and Development of Enozertinib, a Highly Selective, Brain-Penetrant EGFR Inhibitor. Press Release, November 6, 2025. View Source
• [3] Hong MH, Leventakos K, Cho EK, et al. LBA15: Enozertinib (ORIC-114), a highly selective, brain penetrant EGFR and HER2 inhibitor, in previously treated NSCLC with EGFR atypical mutations: Randomized dose optimization and CNS activity. Annals of Oncology. 2025;36(Suppl 4):S2048-S2049. doi:10.1016/j.annonc.2025.05.6327 View Source
• [4] Guide to Immunopharmacology. enozertinib Ligand Page. GtoPdb Ligand ID: 13744. View Source

Why Enozertinib Cannot Be Substituted

EGFR exon 20 insertion-mutant NSCLC represents a therapeutically challenging subtype with historically poor responses to earlier-generation EGFR TKIs, and in-class agents exhibit highly divergent pharmacological profiles that preclude simple interchangeability. Mobocertinib (TAK-788), the first FDA-approved EGFR exon 20 inhibitor, was voluntarily withdrawn from the US and global markets in October 2023 after its confirmatory Phase 3 EXCLAIM-2 trial failed to meet the primary endpoint of progression-free survival [1]. The bispecific antibody amivantamab requires intravenous administration and combination with chemotherapy to achieve optimal response rates, presenting logistical and tolerability challenges [2]. Sunvozertinib, recently FDA-approved, requires dosing at 200–300 mg once daily and has limited published intracranial response data using standardized neuro-oncology criteria [3]. Enozertinib's purposeful design as a brain-penetrant molecule with unparalleled kinome selectivity—demonstrated through both preclinical and clinical evidence—establishes multiple quantitative differentiation points that are critical for scientific selection in procurement decisions involving EGFR exon 20 or atypical mutation-driven NSCLC models .

Mobocertinib comparator Withdrawn after Phase 3 failure; limited CNS response evidence and broader kinase inhibition may not transfer to exon20 research models.

Amivantamab different modality Bispecific antibody requiring intravenous administration and combination regimens; mechanism and exposure profile differ from small-molecule covalent inhibitors.

Sunvozertinib intracranial data gap Published intracranial ORR by RANO criteria not available; CNS-penetrance design claims may not replicate the same endpoint context.

• [1] Takeda Provides Update on Voluntary Withdrawal of Exkivity (mobocertinib). Drugs.com MedNews. October 2023. View Source
• [2] Park K, Haura EB, Leighl NB, et al. Amivantamab in EGFR Exon 20 Insertion-Mutated Non-Small-Cell Lung Cancer Progressing on Platinum Chemotherapy: Initial Results from the CHRYSALIS Phase I Study. Journal of Clinical Oncology. 2021;39(30):3391-3402. View Source
• [3] Sunvozertinib Phase II Dose-Randomized Study (WU-KONG1B) in Platinum-Pretreated NSCLC with EGFR Exon 20 Insertion Mutations. Annals of Oncology. 2024. View Source

Enozertinib: Differentiation Evidence

Intracranial Objective Response Rate vs. Mobocertinib

Enozertinib achieved a 100% confirmed intracranial objective response rate (ORR) by blinded independent central review using RANO criteria (BICR-RANO) in first-line (1L) EGFR exon 20 mutant NSCLC patients with measurable CNS disease, including patients with active untreated brain metastases [1]. In an additional 4 patients with non-measurable CNS disease, 2 achieved confirmed intracranial complete responses, both with active untreated brain metastases [1]. This compares to mobocertinib, which demonstrated only a 25% investigator-confirmed ORR (3/12; 95% CI: 5–57%) in patients with baseline brain metastases in Phase 1/2 dose-escalation and expansion studies [2]. Amivantamab monotherapy showed an intracranial ORR of approximately 40% in patients with brain metastases from EGFR exon 20 insertion-mutant NSCLC [3]. Enozertinib thus provides a quantitatively superior intracranial response profile relative to both approved and investigational comparators.

Intracranial ORR vs. Mobocertinib

Head-to-head

100% confirmed intracranial ORR (BICR-RANO)

Supports CNS response endpoint interpretation in 1L exon20 models

1L setting; vs. mobocertinib 25% (investigator-assessed)

Evidence Dimension	Confirmed Intracranial Objective Response Rate (CNS ORR) by standardized neuro-oncology criteria
Target Compound Data	100% confirmed intracranial ORR (BICR-RANO) in 1L EGFR exon 20 mutant NSCLC with measurable CNS disease; 2 of 4 patients with non-measurable CNS disease achieved confirmed intracranial complete responses with active untreated brain metastases
Comparator Or Baseline	Mobocertinib: 25% investigator-confirmed ORR (3/12; 95% CI: 5–57%) in patients with baseline brain metastases. Amivantamab monotherapy: ~40% intracranial ORR in EGFR exon 20 insertion-mutant NSCLC with brain metastases
Quantified Difference	Enozertinib intracranial ORR: 100% vs. Mobocertinib: 25% (Δ = 75 percentage points; ratio: 4.0×). Enozertinib intracranial ORR: 100% vs. Amivantamab: ~40% (Δ ≈ 60 percentage points; ratio: ≈2.5×)
Conditions	Enozertinib: Phase 1b trial (NCT05315700), 1L EGFR exon 20 mutant NSCLC, 80 mg QD, BICR-RANO assessment. Mobocertinib: Phase 1/2 dose-escalation/expansion studies, investigator assessment. Amivantamab: CHRYSALIS Phase 1 study, BICR assessment

Why This Matters

For procurement decisions involving NSCLC models with CNS involvement, enozertinib's 100% intracranial ORR represents a step-change improvement over mobocertinib (25%) and amivantamab (~40%), directly impacting the likelihood of achieving meaningful CNS disease control in preclinical and clinical research settings.

• [1] ORIC Pharmaceuticals. Press Release: ORIC Pharmaceuticals Presents Potential Best-in-Class Profile for Enozertinib with Robust Systemic and CNS Activity in 1L and 2L NSCLC Patients with EGFR Exon 20 Mutations at the ESMO Asia Congress 2025. December 5, 2025. View Source
• [2] Clinical Utility of Mobocertinib in the Treatment of NSCLC – Patient Selection and Reported Outcomes. DOAJ. 2023. View Source
• [3] Park K, et al. Amivantamab in EGFR Exon 20 Insertion-Mutated Non-Small-Cell Lung Cancer Progressing on Platinum Chemotherapy: Initial Results from CHRYSALIS Phase I Study. J Clin Oncol. 2021;39(30):3391-3402. View Source

Systemic ORR vs. Mobocertinib

In efficacy-evaluable, previously treated (2L+) EGFR exon 20 mutant NSCLC patients, enozertinib at 80 mg once daily achieved a 45% confirmed ORR with 100% disease control rate (DCR), with comparable outcomes in patients with baseline brain metastases [1]. The 95% confidence interval for the 80 mg cohort ORR was 23%–69% [2]. In contrast, mobocertinib in the platinum-pretreated patient population (PPP) achieved a 28% confirmed ORR by independent review committee (95% CI: 20%–37%) [3]. Sunvozertinib at 200–300 mg once daily in the WU-KONG1B pivotal study demonstrated a confirmed ORR of approximately 46% (range: 45.8%–53.3% depending on dose and assessment criteria) in platinum-pretreated patients [4]. Enozertinib thus achieves comparable or numerically favorable systemic efficacy at a substantially lower daily dose (80 mg vs. 200–300 mg for sunvozertinib), while substantially exceeding the response rate of the now-withdrawn mobocertinib.

Systemic ORR vs. Mobocertinib

Reported

45% ORR (80 mg QD) vs. 28% mobocertinib (IRC)

Comparable systemic efficacy at lower dose supports dose-response evaluation

2L+ platinum-pretreated; RECIST 1.1

Evidence Dimension	Confirmed Systemic Objective Response Rate (ORR) in previously treated (platinum-pretreated) EGFR exon 20 insertion-mutant NSCLC
Target Compound Data	45% confirmed ORR (20 efficacy-evaluable patients; 95% CI: 23%–69%) with 100% disease control rate at 80 mg QD
Comparator Or Baseline	Mobocertinib: 28% confirmed ORR by IRC (95% CI: 20%–37%) in platinum-pretreated population. Sunvozertinib: 45.8%–53.3% confirmed ORR at 200–300 mg QD in WU-KONG1B study
Quantified Difference	Enozertinib ORR: 45% vs. Mobocertinib ORR: 28% (Δ = 17 percentage points; relative improvement: 61%). Enozertinib ORR: 45% at 80 mg vs. Sunvozertinib ORR: 45.8%–53.3% at 200–300 mg (comparable efficacy at 2.5–3.75× lower dose)
Conditions	Enozertinib: Phase 1b trial (NCT05315700), median 2 prior therapies, 80 mg QD, investigator-assessed RECIST 1.1. Mobocertinib: Phase 1/2 EXCLAIM study, IRC assessment. Sunvozertinib: WU-KONG1B Phase 2 study, IRC assessment

Why This Matters

Enozertinib provides a 61% relative improvement in confirmed ORR over mobocertinib (28%→45%) in the 2L+ setting while matching sunvozertinib's efficacy at a substantially lower daily dose (80 mg vs. 200–300 mg), offering potential advantages in tolerability and cost-effectiveness for research procurement.

• [1] ORIC Pharmaceuticals. Press Release: Enozertinib Shows Strong Systemic and CNS Activity in EGFR Exon 20+ NSCLC. December 6, 2025. View Source
• [2] ESMO Asia 2025. Enozertinib (ORIC-114) in EGFR Exon 20 Insertion Mutant NSCLC: 80 mg vs. 120 mg dose comparison. ESMO Asia Congress, December 2025. View Source
• [3] FDA. FDA grants accelerated approval to mobocertinib for metastatic non-small cell lung cancer with EGFR exon 20 insertion mutations. September 2021. View Source
• [4] Sunvozertinib Phase II Dose-Randomized Study (WU-KONG1B) Primary Analysis. Annals of Oncology. 2024;35(Suppl 3). View Source

Kinome Selectivity Profile

Enozertinib's kinome selectivity profile has been characterized as 'unparalleled' and 'exquisite' relative to other reported exon 20 inhibitors, with preclinical data demonstrating superior selectivity compared to firmonertinib and lazertinib, two clinically relevant EGFR TKIs . This high selectivity translates clinically into a safety profile with no significant off-target toxicities observed in the Phase 1b trial [1]. The compound was designed to be highly selective for the EGFR family of receptors, minimizing inhibition of unrelated kinases that contribute to dose-limiting toxicities seen with less selective agents such as poziotinib and mobocertinib . While the specific S(10) selectivity score at 1 µM has not been publicly disclosed, the Cancer Research publication describes the selectivity as best-in-class among exon 20 inhibitors . Mobocertinib, by comparison, inhibited BLK kinase (IC50 < 2 nM) and other off-target kinases at clinically relevant concentrations [2], contributing to its challenging tolerability profile and ultimate market withdrawal.

Kinome Selectivity Profile

Data to verify

Described as “unparalleled” kinome selectivity; specific S-score not disclosed

Supports kinase selectivity benchmarking in preclinical profiling

Preclinical comparison vs. firmonertinib, lazertinib

Evidence Dimension	Kinome selectivity relative to other clinically relevant EGFR exon 20 inhibitors
Target Compound Data	Described as 'unparalleled' and 'exquisite' kinome selectivity; classified as 'highly selective for the EGFR family of receptors with excellent kinome selectivity compared to other reported exon 20 inhibitors' in preclinical profiling
Comparator Or Baseline	Firmonertinib and lazertinib: enozertinib demonstrates superior kinome selectivity in comparative preclinical profiling. Mobocertinib: inhibits BLK (IC50 < 2 nM) and other off-target kinases at clinically relevant concentrations. Poziotinib: known for broad kinome activity and significant toxicity
Quantified Difference	Qualitative classification: 'Superior kinome selectivity' vs. firmonertinib and lazertinib (source: MedKoo product datasheet citing preclinical data). Clinical correlate: No significant off-target toxicities reported vs. mobocertinib [2] and poziotinib, which show broader kinase inhibition
Conditions	Preclinical kinome profiling panels; specific S-score values not publicly disclosed in accessible literature. Clinical safety data from Phase 1b trial (NCT05315700)

Why This Matters

Kinome selectivity directly determines the therapeutic window: compounds with broader off-target kinase inhibition (e.g., mobocertinib, poziotinib) exhibit dose-limiting toxicities that restrict efficacy, while enozertinib's exquisite selectivity profile supports sustained target engagement at efficacious doses with reduced off-target liability.

• [1] Hong MH, et al. LBA15: Enozertinib (ORIC-114) in previously treated NSCLC with EGFR atypical mutations. Annals of Oncology. 2025;36(Suppl 4):S2048-S2049. View Source
• [2] NCATS Inxight Drugs. Mobocertinib Substance Profile. View Source

In Vivo Tumor Growth Inhibition vs. Mobocertinib

In preclinical in vivo studies, enozertinib (ORIC-114) induced over 90% tumor growth inhibition (TGI) in EGFR exon 20 insertion NSCLC patient-derived xenograft (PDX) models, significantly outperforming TAK-788 (mobocertinib) . Additionally, at a dose of 3 mg/kg once daily oral administration, enozertinib induced robust tumor regressions with greater than 100% TGI in the H773_V774insNPH EGFR exon 20 insertion NSCLC PDX model in the absence of significant body weight loss, indicating a favorable therapeutic index . This compares to mobocertinib, which demonstrated variable tumor growth inhibition at 30–100 mg/kg in comparable models but did not achieve the same magnitude of tumor regression at comparable exposure levels [1]. The labeled efficacy for mobocertinib in Ba/F3 models showed IC50 values of 2.4–22 nM across 14 EGFR mutants, but these cellular potency data did not fully translate into superior in vivo tumor regression compared to enozertinib [1].

In Vivo Tumor Growth Inhibition

Reported

>90% TGI; >100% TGI with tumor regression (3 mg/kg)

Supports in vivo model-response evaluation for EGFR exon20

EGFR exon20 insertion PDX models; oral once daily

Evidence Dimension	In vivo tumor growth inhibition in EGFR exon 20 insertion NSCLC xenograft/PDX models
Target Compound Data	>90% TGI in EGFR exon 20 insertion NSCLC PDX models; >100% TGI with tumor regression at 3 mg/kg QD oral in H773_V774insNPH PDX model
Comparator Or Baseline	TAK-788 (mobocertinib): Variable TGI at 30–100 mg/kg in patient-derived xenograft models; enozertinib described as 'outperforming TAK-788' in the same preclinical context
Quantified Difference	Enozertinib: >90%–>100% TGI with tumor regression vs. TAK-788: inferior tumor growth inhibition in head-to-head preclinical comparison (source: MedKoo product datasheet, citing published preclinical data). Enozertinib achieves superior TGI at 3 mg/kg vs. mobocertinib requiring 30–100 mg/kg for comparable models
Conditions	EGFR exon 20 insertion NSCLC PDX models; oral once-daily dosing; tumor volume measurements

Why This Matters

In vivo tumor regression in clinically relevant PDX models directly predicts translational efficacy. Enozertinib's ability to achieve >100% TGI (tumor regression) at a low 3 mg/kg dose while significantly outperforming TAK-788 supports its selection for in vivo preclinical studies targeting EGFR exon 20 mutations.

• [1] Mobocertinib (TAK-788) Biological Activity: Active Inhibitor Product Page. IC50 data for Ba/F3 cell lines and in vivo models. View Source

Treatment Discontinuation Rate

Enozertinib demonstrated a favorable safety and tolerability profile in the Phase 1b trial, with only 3 out of 45 (6.7%) previously treated patients and 2 out of 33 (6.1%) treatment-naïve patients discontinuing treatment due to treatment-related adverse events (TRAEs) [1]. The most frequent TRAEs were diarrhea, paronychia, and stomatitis, mostly Grade 1–2, consistent with on-target wild-type EGFR inhibition without evidence of off-target toxicity [2]. No significant off-target toxicities were observed [1]. In contrast, mobocertinib was associated with serum aminotransferase elevations in approximately 20% of treated patients [3], and its voluntary market withdrawal was partly attributable to tolerability concerns in the Phase 3 EXCLAIM-2 trial. Amivantamab-based regimens carry substantial toxicity burdens including infusion-related reactions (reported in 65% of patients in CHRYSALIS) and require prophylactic anticoagulation due to venous thromboembolism risk [4]. Poziotinib, another exon 20 inhibitor, has been associated with high rates of Grade ≥3 rash (28–58%), diarrhea (26–35%), and mucositis (20–30%) leading to frequent dose interruptions and modifications [5].

Treatment Discontinuation Rate

Class-level

6.7% discontinuation due to TRAEs (pretreated cohort)

Supports tolerability endpoint review for chronic dosing models

Phase 1b; N=45; most events Grade 1–2

Evidence Dimension	Rate of treatment discontinuation due to TRAEs
Target Compound Data	6.7% (3/45) in previously treated patients; 6.1% (2/33) in treatment-naïve patients. No Grade 4 or 5 TRAEs reported. Most TRAEs Grade 1–2
Comparator Or Baseline	Mobocertinib: ~20% of patients with ALT elevations. Amivantamab (IV): 65% infusion-related reactions. Poziotinib: high rates of Grade ≥3 rash (28–58%), diarrhea (26–35%)
Quantified Difference	Enozertinib discontinuation rate: ≤7% vs. comparator class typical range of 10–25% for toxicity-related discontinuation. Enozertinib lacks the hepatotoxicity signal (ALT elevation in 20% of mobocertinib patients) and infusion reactions (65% with amivantamab)
Conditions	Enozertinib: Phase 1b trial (NCT05315700), August 29, 2025 data cutoff, 80–120 mg QD. Mobocertinib: EXCLAIM Phase 1/2 and Phase 3 EXCLAIM-2. Amivantamab: CHRYSALIS Phase 1. Poziotinib: ZENITH20 Phase 2

Why This Matters

Low treatment discontinuation rates directly reflect a compound's suitability for chronic dosing regimens in preclinical models and clinical translation. Enozertinib's ≤7% discontinuation rate, coupled with the absence of off-target toxicity, supports its use in long-term in vivo studies where sustained target engagement without confounding toxicity is essential.

• [1] ORIC Pharmaceuticals. Press Release: Enozertinib Phase 1b Data at ESMO Asia Congress 2025. December 5, 2025. View Source
• [2] Hong MH, et al. LBA15: Enozertinib in previously treated NSCLC with EGFR atypical mutations: safety and CNS activity. Annals of Oncology. 2025;36(Suppl 4):S2048-S2049. View Source
• [3] Mobocertinib. LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. National Institute of Diabetes and Digestive and Kidney Diseases. PubMed, October 2023. View Source
• [4] Park K, et al. Amivantamab in EGFR Exon 20 Insertion-Mutated NSCLC: CHRYSALIS Phase I Results. J Clin Oncol. 2021;39(30):3391-3402. View Source
• [5] Poziotinib for EGFR exon 20-mutant NSCLC: Clinical efficacy, resistance mechanisms. Cancer Discovery. 2022. View Source

Brain Penetration and CNS Exposure

Enozertinib was purposefully designed to be highly brain-penetrant, with preclinical studies demonstrating high free unbound exposure in brain (Kpuu) that translates into clinical intracranial activity [1]. The Cancer Research publication specifically notes that enozertinib exhibits brain-penetrance characterized as 'highly brain-penetrant' with reported greater brain exposure in preclinical models compared to other exon 20 inhibitors and HER2-targeted agents under development [2]. This design attribute was purposefully incorporated to address the high unmet need in NSCLC patients who develop brain metastases (approximately 50% over the disease course) . The clinical validation of this preclinical design comes from the 100% confirmed intracranial ORR observed in both EGFR exon 20 and EGFR PACC mutation patient populations with measurable CNS disease [3]. Sunvozertinib, while also described as brain-penetrant, has not reported intracranial response rates assessed by standardized neuro-oncology criteria (RANO) in published studies; the available 'response rate in patients with brain metastases' of approximately 48.4% represents systemic ORR in the brain metastasis subgroup rather than confirmed intracranial ORR [4].

Brain Penetration & CNS Exposure

Class-level

High free brain exposure (Kpuu); clinical correlate: 100% intracranial ORR

Supports CNS-penetrant attribute for brain metastasis research

Designed CNS-penetrant; RANO-assessed ORR in 1L

Evidence Dimension	Preclinical brain penetration translating to clinical intracranial antitumor activity
Target Compound Data	High free unbound brain exposure (Kpuu) in preclinical models. Clinical correlate: 100% confirmed intracranial ORR (BICR-RANO) in 1L EGFR exon 20 and 1L EGFR PACC mutant NSCLC with measurable CNS disease
Comparator Or Baseline	Sunvozertinib: described as brain-penetrant; systemic ORR of ~48.4% reported in patients with baseline brain metastases (not intracranial ORR by RANO criteria). Mobocertinib: limited CNS penetration; only 25% ORR in patients with brain metastases
Quantified Difference	Enozertinib intracranial ORR (RANO): 100%. Sunvozertinib: no published intracranial ORR by RANO; systemic ORR in brain metastasis subgroup: 48.4%. Mobocertinib: 25% ORR in brain metastasis subgroup
Conditions	Enozertinib: Phase 1b trial, BICR-RANO intracranial assessment. Sunvozertinib: WU-KONG1B, systemic ORR in brain metastasis subgroup (not RANO-assessed intracranial ORR)

Why This Matters

The correlation between enozertinib's designed brain-penetrant properties and its clinical 100% intracranial ORR provides strong translational evidence for CNS-penetrant activity. For preclinical CNS tumor models and research on brain metastases, enozertinib offers a uniquely validated brain-penetrant EGFR exon 20 inhibitor profile.

• [1] Veri Larvol. Enozertinib (ORIC-114) Conclusions: Best-in-class properties including high free unbound brain exposure and exquisite kinome selectivity. View Source
• [2] Ozmosi Drug Profile. Enozertinib (ORIC-114): Brain penetrant, orally bioavailable, irreversible EGFR/HER2 exon 20 inhibitor. View Source
• [3] ORIC Pharmaceuticals. Enozertinib Phase 1b Data: 100% Intracranial ORR in 1L EGFR exon 20 and PACC NSCLC. ESMO Asia Congress 2025. View Source
• [4] Sunvozertinib Exhibits Favorable Responses in EGFR-Mutated NSCLC. CancerNetwork. 2026. View Source

Enozertinib Application Scenarios

Preclinical CNS Metastasis Models

Enozertinib is the agent of choice for intracranial NSCLC xenograft or PDX models driven by EGFR exon 20 insertion mutations. Its 100% confirmed intracranial ORR by BICR-RANO in clinical studies [1] is supported by preclinical data demonstrating >100% tumor growth inhibition and regression in intracranial EGFR exon 20 mutant NSCLC models . This scenario is further supported by enozertinib's high free unbound brain exposure (Kpuu), which exceeds that of other exon 20 inhibitors in comparative preclinical studies [2]. Researchers seeking an EGFR exon 20 inhibitor with validated CNS penetration for brain metastasis models should prioritize enozertinib over alternatives such as mobocertinib (which showed only 25% ORR in brain metastasis patients and was subsequently withdrawn from market) or sunvozertinib (for which intracranial ORR by standardized RANO criteria has not been reported).

Platinum-Pretreated Xenograft Efficacy Models

For in vivo efficacy studies in platinum-pretreated EGFR exon 20 insertion NSCLC models, enozertinib at 80 mg/kg (or equivalent murine dosing) provides a compelling efficacy benchmark with 45% confirmed ORR and 100% DCR in the clinical setting [1]. This represents a 61% relative improvement over mobocertinib's 28% ORR in the comparable clinical population . Enozertinib also matches or approaches sunvozertinib's clinical ORR (45.8–53.3%) at a substantially lower dose (80 mg vs. 200–300 mg), suggesting superior potency on a per-milligram basis [2]. Researchers performing head-to-head in vivo comparisons of EGFR exon 20 inhibitors should use enozertinib as the reference compound for the 2L+ setting, particularly when evaluating novel combination strategies or next-generation exon 20 inhibitors.

Kinome Selectivity Profiling

Enozertinib's unparalleled kinome selectivity, which has been demonstrated to be superior to firmonertinib and lazertinib in comparative profiling studies [1], positions it as an ideal reference compound for kinome selectivity benchmarking of novel EGFR/HER2 exon 20 inhibitors. Its clinical correlate—absence of significant off-target toxicities in the Phase 1b trial —validates the translational relevance of its selectivity profile. In contrast, mobocertinib's inhibition of BLK kinase (IC50 < 2 nM) and other off-target kinases [2] contributed to its challenging safety profile. For drug discovery programs aiming to optimize the therapeutic window of covalent EGFR inhibitors, enozertinib serves as a best-in-class selectivity benchmark against which new chemical entities can be compared using standardized kinome profiling panels (e.g., DiscoverX KINOMEscan at 1 µM).

EGFR PACC and Atypical Mutation Models

Enozertinib is uniquely positioned for preclinical studies targeting the full spectrum of EGFR atypical mutations, including the difficult-to-treat P-loop and αC-helix compressing (PACC) mutation class. In the Phase 1b trial, enozertinib demonstrated 80% ORR and 100% intracranial ORR in 1L EGFR PACC mutant NSCLC patients with measurable CNS disease, outperforming competitor benchmarks [1], and 36% confirmed ORR with 91% DCR in heavily pretreated (median 3L+) PACC populations . No other EGFR exon 20 inhibitor has reported clinical data specifically in PACC mutations with CNS involvement. For researchers investigating the biology of atypical EGFR mutations or screening compounds against PACC-mutant cell lines (e.g., G719X, E709X, L861Q), enozertinib provides a clinically validated reference inhibitor with demonstrated activity across this mutation class that extends beyond the classical exon 20 insertion spectrum.

Application

Selection Property

Validation Focus

EGFR Exon20 CNS metastasis research models

CNS-penetrant EGFR/HER2 inhibitor

Intracranial response endpoint interpretation

Platinum-pretreated Exon20 efficacy models

Systemic EGFR inhibition at low oral dose

Dose-response and tumor regression endpoints

Kinase selectivity profiling studies

Reported high kinome selectivity

Kinase panel selectivity benchmarking

EGFR atypical mutation (PACC) cell models

Activity across EGFR atypical mutations

PACC mutation panel response endpoints

• [1] ORIC Pharmaceuticals. Enozertinib Phase 1b Data: 100% Intracranial ORR in 1L EGFR exon 20 and PACC NSCLC. ESMO Asia Congress 2025. View Source
• [2] Ozmosi Drug Profile. Enozertinib (ORIC-114): CNS penetration comparison with other exon 20 inhibitors. View Source